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Compound of Interest

Compound Name: ODQ

Cat. No.: B1677183 Get Quote

ODQ Technical Support Center
This center provides troubleshooting guides and frequently asked questions (FAQs) to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered during experiments with ODQ, particularly concerning its solubility.

Frequently Asked Questions (FAQs)
Q1: What is ODQ and what is its primary mechanism of action?

A1: ODQ (1H-[1][2][3]Oxadiazolo[4,3-a]quinoxalin-1-one) is a potent and selective inhibitor of

the enzyme soluble guanylate cyclase (sGC).[4][5] Its inhibitory mechanism involves the

oxidation of the heme iron within the sGC enzyme from the ferrous (Fe2+) state to the ferric

(Fe3+) state.[1][2][3][4][6] This oxidation prevents the binding of nitric oxide (NO), the

endogenous activator of sGC, thereby inhibiting the synthesis of cyclic guanosine

monophosphate (cGMP).[1][4]

Q2: What is the best solvent for dissolving ODQ?

A2: The recommended solvent for ODQ is dimethyl sulfoxide (DMSO).[1][5] It is practically

insoluble in water and has limited solubility in ethanol.[5] For optimal results, use fresh, high-

quality DMSO, as moisture can reduce solubility.[5]

Q3: How should I prepare a stock solution of ODQ?
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A3: To prepare a stock solution, dissolve ODQ powder in 100% DMSO to achieve a high

concentration (e.g., 10-100 mM). For example, to make a 100 mM stock solution, you would

dissolve 18.72 mg of ODQ (MW: 187.16 g/mol ) in 1 mL of DMSO. Ensure the powder is fully

dissolved by vortexing.

Q4: How should I store my ODQ stock solution?

A4: Aliquot the DMSO stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[5] Store these aliquots at -20°C for short-term storage (up to 6 months) or at

-80°C for long-term storage (up to 1 year).[5][7]

Data Summary: ODQ Solubility
The following table summarizes the solubility of ODQ in common laboratory solvents. Note that

reported values can vary between suppliers.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 18.7 - 37 100 - 197.7

The most effective

solvent. Use fresh,

anhydrous DMSO for

best results.[5]

Ethanol ~3.74 ~20

Requires gentle

warming to dissolve.

Some sources report

insolubility.[5]

Water Insoluble Insoluble
ODQ will precipitate in

aqueous solutions.[5]

Signaling Pathway Visualization
The diagram below illustrates the inhibitory effect of ODQ on the nitric oxide (NO) signaling

pathway.
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Caption: ODQ inhibits sGC by oxidizing its heme iron, preventing NO activation.

Troubleshooting Guide
This guide addresses the most common issue encountered when working with ODQ:

precipitation.
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Problem Possible Cause Solution

ODQ powder will not dissolve

in DMSO.

1. DMSO is old or has

absorbed moisture.[5]2.

Concentration is too high.

1. Use fresh, anhydrous

(moisture-free) DMSO.2.

Gently warm the solution (e.g.,

37°C) and vortex. If it still

doesn't dissolve, reduce the

target concentration.

Precipitate forms immediately

upon adding DMSO stock to

aqueous buffer or cell media.

This is expected behavior.

ODQ is insoluble in water.[5]

The compound is crashing out

of solution.

1. Work quickly: Add the ODQ

stock solution to your aqueous

buffer/media immediately

before use. Vortex or pipette

vigorously to mix just before

adding to cells or the

experimental system.2. Check

final DMSO concentration:

Ensure the final concentration

of DMSO in your experiment is

low (typically <0.5%) and

consistent across all

conditions, including vehicle

controls.3. Use surfactants (for

in vivo): For animal studies,

specific formulations including

agents like PEG300 and

Tween80 can improve

solubility.[5]

Stock solution appears cloudy

or has crystals after thawing.

The compound may have

come out of solution during

freezing/thawing.

Gently warm the vial to 37°C

for 5-10 minutes and vortex

until the solution is clear before

use.[8]

Experimental Protocols & Workflows
Protocol 1: Preparation of ODQ Working Solution for In
Vitro Assays
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This protocol outlines the steps for diluting a concentrated DMSO stock solution for use in cell

culture experiments or enzymatic assays.

Thaw Stock Solution: Remove your aliquot of concentrated ODQ in DMSO from -20°C or

-80°C storage and thaw at room temperature. If any precipitate is visible, warm to 37°C and

vortex until fully dissolved.[8]

Prepare Intermediate Dilution (Optional): If a very low final concentration is required, perform

an intermediate serial dilution in 100% DMSO.

Prepare Final Working Solution: Immediately before adding to your experimental system,

dilute the DMSO stock solution directly into your pre-warmed aqueous buffer or cell culture

medium. For example, to achieve a 10 µM final concentration from a 10 mM stock, you

would perform a 1:1000 dilution (e.g., add 1 µL of 10 mM stock to 1 mL of medium).

Mix Thoroughly: Immediately vortex or invert the tube several times to ensure rapid and

uniform dispersion of ODQ before it has a chance to precipitate. A fine colloidal suspension

may form, which is acceptable for many applications.

Apply to Experiment: Add the freshly prepared working solution to your cells or assay plate

without delay.

Visualized Workflow: Using ODQ in a Cell-Based Assay
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Caption: General workflow for preparing and using ODQ in cell-based experiments.

Visualized Workflow: Troubleshooting ODQ Precipitation
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Caption: A logical guide to troubleshooting ODQ precipitation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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